Cas no 2172545-48-9 (4-benzyl-3-cyanopiperazine-1-carbonyl chloride)

• Product Name: 4-benzyl-3-cyanopiperazine-1-carbonyl chloride
• CAS No: 2172545-48-9
• MF: C₁₃H₁₄ClN₃O
• MW: 263.722761631012
• CID: 6334957
• PubChem ID: 165573795
• Update Time: 2025-06-14

4-benzyl-3-cyanopiperazine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-3-cyanopiperazine-1-carbonyl chloride
• EN300-1612171
• 2172545-48-9

• Inchi： 1S/C13H14ClN3O/c14-13(18)17-7-6-16(12(8-15)10-17)9-11-4-2-1-3-5-11/h1-5,12H,6-7,9-10H2
• InChI Key： WJDXXIXGFIGPJA-UHFFFAOYSA-N
• SMILES： ClC(N1CCN(CC2C=CC=CC=2)C(C#N)C1)=O

Computed Properties

• Exact Mass: 263.0825398g/mol
• Monoisotopic Mass: 263.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.3Ų

Additional information on 4-benzyl-3-cyanopiperazine-1-carbonyl chloride

Comprehensive Overview of 4-benzyl-3-cyanopiperazine-1-carbonyl chloride (CAS No. 2172545-48-9): Properties, Applications, and Industry Insights

The chemical compound 4-benzyl-3-cyanopiperazine-1-carbonyl chloride (CAS No. 2172545-48-9) has garnered significant attention in pharmaceutical and organic synthesis research due to its unique structural features and versatile reactivity. As a piperazine derivative, this compound serves as a critical intermediate in the development of bioactive molecules, particularly in the fields of drug discovery and medicinal chemistry. Its molecular framework combines a benzyl group, a cyano functionality, and a reactive carbonyl chloride moiety, making it a valuable building block for peptide coupling and heterocyclic synthesis.

Recent trends in AI-driven drug design and high-throughput screening have amplified the demand for specialized intermediates like 4-benzyl-3-cyanopiperazine-1-carbonyl chloride. Researchers frequently search for "piperazine-based scaffolds" or "carbonyl chloride applications in pharmaceuticals," reflecting its relevance in modern small-molecule therapeutics. The compound’s CAS No. 2172545-48-9 is often queried in chemical databases, underscoring its importance in patent literature and R&D workflows.

From a synthetic perspective, the cyanopiperazine core of this compound enables diverse transformations, including nucleophilic substitutions and cyclization reactions. Its benzyl-protected amine enhances stability during multi-step syntheses, while the carbonyl chloride group facilitates efficient amide bond formation—a cornerstone of protease inhibitor and kinase inhibitor development. These attributes align with industry efforts to address challenges in targeted drug delivery and biocompatibility optimization.

Environmental and regulatory considerations also shape the discourse around 4-benzyl-3-cyanopiperazine-1-carbonyl chloride. With growing interest in green chemistry, researchers explore solvent-free activation methods for carbonyl chloride intermediates to minimize waste. Queries like "sustainable piperazine synthesis" or "benign alternatives to acyl chlorides" highlight this shift. The compound’s role in bioconjugation further connects it to advancements in antibody-drug conjugates (ADCs)—a hot topic in oncology research.

Analytical characterization of CAS No. 2172545-48-9 typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry, ensuring compliance with ICH guidelines for impurities. Its storage recommendations (e.g., anhydrous conditions, inert atmosphere) are frequently searched alongside terms like "handling moisture-sensitive reagents," reflecting practical concerns in laboratory settings.

In conclusion, 4-benzyl-3-cyanopiperazine-1-carbonyl chloride exemplifies the intersection of structural innovation and applied synthetic chemistry. As the pharmaceutical industry prioritizes fragment-based drug design and covalent inhibitors, this compound’s utility will likely expand—driving further exploration of its structure-activity relationships (SAR) and process-scale applications.